Cas no 89079-60-7 (5-Pyrimidinecarbonitrile, 1,4-dihydro-4-methyl-2-(methylthio)-)

• Product Name: 5-Pyrimidinecarbonitrile, 1,4-dihydro-4-methyl-2-(methylthio)-
• CAS No: 89079-60-7
• MF: C₇H₉N₃S
• MW: 167.231459379196
• CID: 613211
• PubChem ID: 13114186
• Update Time: 2025-04-19

5-Pyrimidinecarbonitrile, 1,4-dihydro-4-methyl-2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarbonitrile, 1,4-dihydro-4-methyl-2-(methylthio)-
• 4-methyl-2-methylsulfanyl-1,4-dihydropyrimidine-5-carbonitrile
• 5-cyano-4-methyl-2-methylthio-3,4-dihydropyrimidine
• 5-Pyrimidinecarbonitrile,1,4-dihydro-4-methyl-2-(methylthio)
• 89079-60-7
• DTXSID10518924
• 4-Methyl-2-(methylthio)-1,4-dihydropyrimidine-5-carbonitrile
• 4-Methyl-2-(methylsulfanyl)-1,4-dihydropyrimidine-5-carbonitrile

• Inchi： 1S/C7H9N3S/c1-5-6(3-8)4-9-7(10-5)11-2/h4-5H,1-2H3,(H,9,10)
• InChI Key： CXWFXTTWVNURJU-UHFFFAOYSA-N
• SMILES： S(C)C1NC=C(C#N)C(C)N=1

Computed Properties

• Exact Mass: 167.05200
• Monoisotopic Mass: 167.05171847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 73.5Ų

Experimental Properties

• PSA: 73.48000
• LogP: 0.86898